N-cyclooctyl-1-(ethylsulfonyl)-4-piperidinecarboxamide
Overview
Description
N-cyclooctyl-1-(ethylsulfonyl)-4-piperidinecarboxamide, also known as CX717, is a novel cognitive enhancer that has been shown to improve memory and learning in animal models and humans. CX717 is a positive allosteric modulator of the AMPA receptor, a type of glutamate receptor that is involved in synaptic plasticity and learning and memory processes.
Mechanism of Action
N-cyclooctyl-1-(ethylsulfonyl)-4-piperidinecarboxamide is a positive allosteric modulator of the AMPA receptor, which means it enhances the activity of the receptor without directly activating it. The AMPA receptor is involved in synaptic plasticity, which is the ability of synapses to strengthen or weaken in response to activity. By enhancing the activity of the AMPA receptor, this compound can increase synaptic plasticity, which may underlie its cognitive enhancing effects.
Biochemical and Physiological Effects:
This compound has been shown to increase the amplitude and duration of excitatory postsynaptic currents (EPSCs) in hippocampal neurons, indicating that it enhances the activity of the AMPA receptor. This compound has also been shown to increase the release of acetylcholine and dopamine in the prefrontal cortex, which are neurotransmitters that are involved in attention and working memory.
Advantages and Limitations for Lab Experiments
One advantage of N-cyclooctyl-1-(ethylsulfonyl)-4-piperidinecarboxamide is that it has been shown to improve cognitive performance in both animal models and humans, which makes it a valuable tool for studying the neural mechanisms of learning and memory. However, one limitation of this compound is that its cognitive enhancing effects may vary depending on the task and the individual, which makes it important to carefully design experiments and control for individual differences.
Future Directions
There are several future directions for research on N-cyclooctyl-1-(ethylsulfonyl)-4-piperidinecarboxamide. One direction is to investigate the long-term effects of this compound on synaptic plasticity and cognitive performance. Another direction is to explore the potential therapeutic applications of this compound for cognitive disorders such as Alzheimer's disease and schizophrenia. Additionally, more research is needed to understand the molecular mechanisms underlying the cognitive enhancing effects of this compound and to develop more potent and selective AMPA receptor modulators.
Scientific Research Applications
N-cyclooctyl-1-(ethylsulfonyl)-4-piperidinecarboxamide has been extensively studied for its cognitive enhancing effects in animal models and humans. In animal studies, this compound has been shown to improve memory and learning in various tasks, including object recognition, fear conditioning, and Morris water maze. In human studies, this compound has been shown to improve working memory, attention, and cognitive flexibility.
properties
IUPAC Name |
N-cyclooctyl-1-ethylsulfonylpiperidine-4-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H30N2O3S/c1-2-22(20,21)18-12-10-14(11-13-18)16(19)17-15-8-6-4-3-5-7-9-15/h14-15H,2-13H2,1H3,(H,17,19) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GBIPKNJOFQQYNH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCS(=O)(=O)N1CCC(CC1)C(=O)NC2CCCCCCC2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H30N2O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
330.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-(3-methoxyphenyl)-2-phenyl-1,2-dihydro-3H-pyrazolo[3,4-b]pyridin-3-one](/img/structure/B4429068.png)
![1-(4-methoxyphenyl)-4-{4-[(2-methyl-2-propen-1-yl)oxy]benzoyl}piperazine](/img/structure/B4429069.png)
![1-[(4-bromobenzyl)sulfonyl]-4-ethylpiperazine](/img/structure/B4429077.png)
![3-cyclohexyl-N-methyl-N-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}propanamide](/img/structure/B4429085.png)
![N-{[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-N-isopropyl-N'-(3-methylphenyl)urea](/img/structure/B4429108.png)
![methyl (1,7-dimethyl-2,4-dioxo-8-phenyl-1,2,4,8-tetrahydro-3H-imidazo[2,1-f]purin-3-yl)acetate](/img/structure/B4429116.png)
![N'-(2-methoxyphenyl)-N-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-N-methylurea](/img/structure/B4429119.png)
![3-(2-methoxyethyl)-8-(4-methoxyphenyl)-1,7-dimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione](/img/structure/B4429122.png)
![6-(3-chlorophenyl)-9-(3-pyridinyl)-5,6,7,9-tetrahydro[1,2,4]triazolo[5,1-b]quinazolin-8(4H)-one](/img/structure/B4429129.png)
![3-(2-ethoxyethyl)-1-methyl-9-(3-methylphenyl)-6,7,8,9-tetrahydropyrimido[2,1-f]purine-2,4(1H,3H)-dione](/img/structure/B4429141.png)
